Cas no 2229541-17-5 (tert-butyl 4-(2-oxo-1,3-oxazolidin-5-yl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-oxo-1,3-oxazolidin-5-yl)-1H-imidazole-1-carboxylate
• CAS No: 2229541-17-5
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 6423493
• PubChem ID: 165857124
• Update Time: 2025-05-19

tert-butyl 4-(2-oxo-1,3-oxazolidin-5-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-oxo-1,3-oxazolidin-5-yl)-1H-imidazole-1-carboxylate
• 2229541-17-5
• EN300-1895376

• Inchi： 1S/C11H15N3O4/c1-11(2,3)18-10(16)14-5-7(13-6-14)8-4-12-9(15)17-8/h5-6,8H,4H2,1-3H3,(H,12,15)
• InChI Key： MYAFVRZWHJQKIL-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1=CN(C=N1)C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl 4-(2-oxo-1,3-oxazolidin-5-yl)-1H-imidazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-oxo-1,3-oxazolidin-5-yl)-1H-imidazole-1-carboxylate (CAS No. 2229541-17-5)

tert-butyl 4-(2-oxo-1,3-oxazolidin-5-yl)-1H-imidazole-1-carboxylate (CAS No. 2229541-17-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxazolidinone and imidazole moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for developing novel antimicrobial agents and enzyme inhibitors, aligning with current trends in drug discovery.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled interest in tert-butyl 4-(2-oxo-1,3-oxazolidin-5-yl)-1H-imidazole-1-carboxylate. Researchers are increasingly exploring its potential in addressing antibiotic resistance, a critical global health challenge. The compound's oxazolidinone core is structurally similar to linezolid, a well-known antibiotic, making it a promising candidate for next-generation anti-infective therapies.

From a synthetic chemistry perspective, CAS 2229541-17-5 offers excellent reactivity due to its tert-butyl carboxylate protecting group and the presence of both imidazole and oxazolidinone functionalities. These features enable diverse chemical modifications, allowing medicinal chemists to create libraries of derivatives for structure-activity relationship (SAR) studies. The compound's stability under various reaction conditions makes it particularly useful for parallel synthesis and combinatorial chemistry approaches.

The pharmaceutical industry's shift toward targeted drug delivery systems has further increased the relevance of tert-butyl 4-(2-oxo-1,3-oxazolidin-5-yl)-1H-imidazole-1-carboxylate. Its molecular structure can be engineered to improve drug bioavailability and tissue specificity, addressing common challenges in drug development. Recent studies have investigated its potential as a scaffold for CNS-active compounds, given the ability of similar structures to cross the blood-brain barrier.

In agrochemical applications, derivatives of CAS 2229541-17-5 have shown promise as plant growth regulators and pest control agents. The imidazole component contributes to interactions with biological targets in plants and pests, while the oxazolidinone moiety enhances stability under environmental conditions. This dual functionality aligns with the agricultural sector's need for eco-friendly crop protection solutions.

Quality control of tert-butyl 4-(2-oxo-1,3-oxazolidin-5-yl)-1H-imidazole-1-carboxylate requires sophisticated analytical techniques. Modern laboratories employ HPLC-MS and NMR spectroscopy to verify purity and structural integrity, especially given the compound's sensitivity to moisture and heat. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain its stability for research applications.

The commercial availability of CAS 2229541-17-5 has expanded in recent years, with several specialty chemical suppliers offering gram to kilogram quantities. Pricing trends reflect the compound's growing importance in drug discovery pipelines, particularly for academic institutions and pharmaceutical companies engaged in antibacterial research. Custom synthesis services have also emerged to provide tailored derivatives for specific research needs.

From an environmental perspective, tert-butyl 4-(2-oxo-1,3-oxazolidin-5-yl)-1H-imidazole-1-carboxylate requires responsible handling according to standard laboratory safety protocols. While not classified as hazardous under normal research conditions, proper waste disposal procedures should be followed to minimize environmental impact. The compound's biodegradation pathways are currently under investigation as part of broader green chemistry initiatives.

Future research directions for CAS 2229541-17-5 include exploration of its catalytic applications in organic synthesis and potential use in material science. The compound's ability to coordinate with metal ions suggests possible utility in designing novel ligand systems for catalytic processes. Additionally, its photophysical properties are being examined for potential applications in organic electronics and sensor technologies.

For researchers working with tert-butyl 4-(2-oxo-1,3-oxazolidin-5-yl)-1H-imidazole-1-carboxylate, recent literature highlights innovative synthetic methodologies for its preparation and modification. Key publications have demonstrated efficient routes using microwave-assisted synthesis and flow chemistry techniques, significantly reducing reaction times and improving yields compared to traditional methods.